Cas no 2354466-43-4 (2-(4-acetamidophenyl)methylbutanoic acid)

2-(4-Acetamidophenyl)methylbutanoic acid is a chemically synthesized organic compound featuring a butanoic acid backbone substituted with a 4-acetamidophenylmethyl group. This structure imparts potential utility as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The presence of both the acetamido and carboxylic acid functional groups allows for versatile reactivity, enabling further derivatization or conjugation. Its well-defined molecular framework ensures consistency in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound may be of interest in medicinal chemistry research for probing structure-activity relationships or as a precursor in targeted drug design.
2-(4-acetamidophenyl)methylbutanoic acid structure
2354466-43-4 structure
Product Name:2-(4-acetamidophenyl)methylbutanoic acid
CAS No:2354466-43-4
MF:C13H17NO3
MW:235.278983831406
CID:5637965
PubChem ID:70865912
Update Time:2025-06-08

2-(4-acetamidophenyl)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-acetamidophenyl)methyl]butanoic acid
    • 2354466-43-4
    • EN300-28276053
    • SCHEMBL13260206
    • 2-(4-acetamidophenyl)methylbutanoic acid
    • Inchi: 1S/C13H17NO3/c1-3-11(13(16)17)8-10-4-6-12(7-5-10)14-9(2)15/h4-7,11H,3,8H2,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: FQQOTZHHWYBNMQ-UHFFFAOYSA-N
    • SMILES: OC(C(CC)CC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.4Ų

2-(4-acetamidophenyl)methylbutanoic acid Pricemore >>

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Additional information on 2-(4-acetamidophenyl)methylbutanoic acid

Research Brief on 2-(4-acetamidophenyl)methylbutanoic acid (CAS: 2354466-43-4): Recent Advances and Applications

2-(4-acetamidophenyl)methylbutanoic acid (CAS: 2354466-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following research brief consolidates the latest findings related to this molecule, providing a comprehensive overview of its current status in scientific literature.

Recent studies have focused on the synthesis and optimization of 2-(4-acetamidophenyl)methylbutanoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, leveraging palladium-catalyzed C-H activation to achieve higher efficiency. The study reported a yield of 78% under optimized conditions, marking a significant improvement over traditional methods. Furthermore, the researchers highlighted the compound's stability under physiological conditions, which is critical for its potential use in drug development.

In terms of biological activity, 2-(4-acetamidophenyl)methylbutanoic acid has demonstrated promising anti-inflammatory and analgesic properties in preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its mechanism of action, revealing selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1. This selectivity suggests a potential advantage over nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit COX-1-related side effects. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a half-life suitable for once-daily dosing.

Beyond its anti-inflammatory applications, emerging research has explored the role of 2-(4-acetamidophenyl)methylbutanoic acid in oncology. A recent Nature Communications article (2024) identified its ability to modulate the tumor microenvironment by inhibiting specific pro-inflammatory cytokines. In vitro and in vivo experiments demonstrated reduced tumor growth and metastasis in models of breast cancer, positioning the compound as a candidate for further investigation in combination therapies. These findings underscore the versatility of 2-(4-acetamidophenyl)methylbutanoic acid and its potential across multiple therapeutic areas.

Despite these advancements, challenges remain in the clinical translation of 2-(4-acetamidophenyl)methylbutanoic acid. Current research gaps include the need for more extensive toxicology studies and formulation optimization to enhance delivery. However, the collective evidence from recent studies highlights its therapeutic promise and justifies continued investment in its development. As the scientific community delves deeper into its mechanisms and applications, 2-(4-acetamidophenyl)methylbutanoic acid may soon emerge as a key player in the next generation of pharmaceuticals.

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